4-(pyrazin-2-yloxy)-N-(thiophen-2-yl)piperidine-1-carboxamide

• IUPAC Name: 4-pyrazin-2-yloxy-N-thiophen-2-ylpiperidine-1-carboxamide
• InChI: InChI=1S/C14H16N4O2S/c19-14(17-13-2-1-9-21-13)18-7-3-11(4-8-18)20-12-10-15-5-6-16-12/h1-2,5-6,9-11H,3-4,7-8H2,(H,17,19)
• InChI Key: CBQHLVGCUGQNGR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=NC=CN=C2)C(=O)NC3=CC=CS3
• Molecular Formula: C14H16N4O2S
• Molecular Weight: 304.37 g/mol

Description

4-(pyrazin-2-yloxy)-N-(thiophen-2-yl)piperidine-1-carboxamide, also known as PTP-1B inhibitor, is a chemical compound that has been widely studied for its potential use in treating various diseases.

Scientific Research Applications

Synthesis and Evaluation as Tuberculosis Inhibitors

A series of compounds, including structures related to 4-(pyrazin-2-yloxy)-N-(thiophen-2-yl)piperidine-1-carboxamide, were designed and synthesized for their potential in inhibiting Mycobacterium tuberculosis. The compounds exhibited promising activity against tuberculosis, highlighting their potential as new therapeutic agents. The most notable compound from this study demonstrated significant inhibition of Mycobacterium smegmatis GyrB ATPase and Mycobacterium tuberculosis DNA gyrase, indicating its potential as an antituberculosis agent without cytotoxicity at relevant concentrations (Jeankumar et al., 2013).

Antimycobacterial Activity

Research into substituted isosteres of pyridine- and pyrazinecarboxylic acids, which share a structural resemblance to 4-(pyrazin-2-yloxy)-N-(thiophen-2-yl)piperidine-1-carboxamide, demonstrated significant antimycobacterial activity. These compounds were synthesized and tested against Mycobacterium tuberculosis, with several exhibiting activity levels comparable or superior to the benchmark drug pyrazinamide. This suggests a potential route for developing new antimycobacterial agents (Gezginci et al., 1998).

Electronic and Nonlinear Optical Properties

The synthesis of 5-aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides via Suzuki cross-coupling reactions, including compounds structurally related to 4-(pyrazin-2-yloxy)-N-(thiophen-2-yl)piperidine-1-carboxamide, was explored. These compounds' electronic and nonlinear optical properties were examined through DFT calculations, revealing their potential in electronic and photonic applications. This study highlights the versatility of these compounds beyond their biological activity, opening avenues for their use in material science (Ahmad et al., 2021).

Antimicrobial Activity and Docking Studies

Compounds related to 4-(pyrazin-2-yloxy)-N-(thiophen-2-yl)piperidine-1-carboxamide were synthesized and evaluated for their antimicrobial activity. One such compound demonstrated significant inhibitory effects against various bacterial and fungal strains, as well as favorable results in docking studies. These findings suggest the potential of these compounds as antimicrobial agents, warranting further investigation into their mechanisms of action and the optimization of their antimicrobial properties (Okasha et al., 2022).